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Compound of Interest

Compound Name: FR179642

Cat. No.: B612303

This technical support center provides troubleshooting guidance and frequently asked
guestions to assist researchers, scientists, and drug development professionals in improving
the yield of FR179642 in microbial fermentation.

Frequently Asked Questions (FAQS)

Q1: What is FR179642 and what is its significance?

Al: FR179642 is a key intermediate in the synthesis of Micafungin, an echinocandin antifungal
agent.[1][2] It is the cyclic peptide nucleus of the lipopeptide FR901379.[1] Its efficient
production is crucial for the cost-effective manufacturing of Micafungin.

Q2: Which microorganisms are known to produce FR179642 or its precursor?

A2: The primary producing microorganism of the precursor FR901379 is Coleophoma empetri.
[1][3] Additionally, a patent describes a fermentation method for FR179642 using a genetically
engineered strain of Streptomyces albus (ATCC21725).[4]

Q3: What are the basic components of a fermentation medium for FR179642 production?

A3: Based on available data, a typical fermentation medium includes a carbon source (like
glucose), nitrogen sources (such as soybean cake powder, yeast powder, and peptone), and
various salts.[4] The specific composition can significantly impact yield and should be optimized
for the specific strain and process.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b612303?utm_src=pdf-interest
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.medchemexpress.com/fr179642.html
https://www.biosynth.com/p/FF33138/168110-44-9-micafungin-fr-179642-impurity-acid
https://www.medchemexpress.com/fr179642.html
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.medchemexpress.com/fr179642.html
https://www.researchgate.net/publication/292789345_Study_of_industrial_manufacturing_methods_for_Micafungin_FK463
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN108441529A
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN108441529A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Q4: What is the general workflow for producing FR1796427
A4: The production of FR179642 can be approached in two primary ways:
o Direct fermentation of a microorganism that produces FR179642.

o Fermentation of a precursor molecule like FR901379, followed by enzymatic conversion to
FR179642.[3]

The following diagram illustrates a general workflow for the production of FR179642.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Enhancing FR179642
Fermentation Yield]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612303#how-to-improve-the-yield-of-fr179642-in-
microbial-fermentation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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